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Compound Name: Tritridecanoin

Cat. No.: B053317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tritridecanoin, a triglyceride composed of a glycerol backbone esterified with three tridecanoic

acid molecules, is a significant compound in lipid research and various industrial applications.

[1] Its well-defined chemical structure and physical properties make it a valuable tool in

metabolic studies, as well as a reference standard in analytical chemistry. This technical guide

provides a comprehensive overview of the chemical and physical properties of tritridecanoin,

detailed experimental protocols for their determination, and relevant metabolic and

experimental workflows.

Chemical and Physical Properties
The chemical and physical properties of tritridecanoin are summarized in the tables below.

These properties are crucial for its application in research and development, particularly in

understanding its behavior in biological systems and for the design of analytical methods.

Table 1: General Chemical Properties of Tritridecanoin
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Property Value Source

Chemical Name
2,3-di(tridecanoyloxy)propyl

tridecanoate
[2]

Synonyms

Glyceryl tritridecanoate, 1,2,3-

Tritridecanoylglycerol,

TG(13:0/13:0/13:0)

[1][2][3]

CAS Number 26536-12-9 [1][2][4]

Molecular Formula C₄₂H₈₀O₆ [1][2][5]

Molecular Weight 681.08 g/mol [2][5]

InChI

InChI=1S/C42H80O6/c1-4-7-

10-13-16-19-22-25-28-31-34-

40(43)46-37-39(48-42(45)36-

33-30-27-24-21-18-15-12-9-6-

3)38-47-41(44)35-32-29-26-

23-20-17-14-11-8-5-2/h39H,4-

38H2,1-3H3

[2][4]

InChIKey
UDXANBFMQUOKTQ-

UHFFFAOYSA-N
[2]

Canonical SMILES

CCCCCCCCCCCCC(=O)OCC

(COC(=O)CCCCCCCCCCCC)

OC(=O)CCCCCCCCCCCC

[2]

Table 2: Physical Properties of Tritridecanoin
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Property Value Source

Physical State Solid at 25°C [2]

Appearance White to off-white powder [3][6][7]

Melting Point 44.5 °C [2][8]

Boiling Point (Predicted) 673.9 ± 22.0 °C

Density (Predicted) 0.929 ± 0.06 g/cm³

Water Solubility Insoluble [1]

Organic Solvent Solubility
Soluble in organic solvents like

chloroform and alcohol.
[1][9]

Storage Temperature -20°C [3][6][7]

Experimental Protocols
Determination of Melting Point
The melting point of tritridecanoin can be determined using the capillary method.[10]

Principle: The temperature at which a solid transitions to a liquid is its melting point. For pure

crystalline compounds, this transition occurs over a narrow temperature range.[10][11]

Impurities typically lower and broaden the melting point range.[10][11][12]

Methodology:

Sample Preparation: A small amount of finely powdered, dry tritridecanoin is packed into a

capillary tube to a height of about 3 mm.[10]

Apparatus: A melting point apparatus, such as a Thiele tube or a digital melting point device,

is used.[10]

Measurement:

The capillary tube is placed in the heating block of the apparatus.
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The sample is heated at a steady rate of approximately 2 °C per minute, especially when

approaching the expected melting point.[10][12]

The temperature at which the first drop of liquid appears is recorded as the onset of

melting.

The temperature at which the last solid crystal melts is recorded as the completion of

melting.

For accurate determination, a preliminary rapid heating can be performed to find an

approximate melting point, followed by a slower, more precise measurement.[10]

Determination of Solubility
The solubility of tritridecanoin in various organic solvents can be determined using the

isothermal saturation method.[13]

Principle: The solubility of a substance in a particular solvent at a given temperature is the

maximum amount of that substance that can be dissolved in a given amount of the solvent to

form a saturated solution. For lipids like tritridecanoin, the principle of "like dissolves like"

generally applies, meaning it will be more soluble in nonpolar organic solvents.[13]

Methodology:

Sample Preparation: An excess amount of tritridecanoin is added to a known volume of the

desired organic solvent (e.g., chloroform, ethanol, hexane) in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,

24-48 hours) to ensure that equilibrium is reached and a saturated solution is formed.[13]

Separation: The undissolved solid is separated from the saturated solution by centrifugation

or filtration.

Quantification: A known volume of the clear, saturated solution is carefully removed. The

solvent is then evaporated, and the mass of the dissolved tritridecanoin is determined

gravimetrically.
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Calculation: The solubility is expressed as the mass of tritridecanoin per volume of solvent

(e.g., g/L or mg/mL).

Signaling Pathways and Experimental Workflows
Triglyceride Metabolism
Tritridecanoin, as a triglyceride, is involved in the general metabolic pathways of lipids. It

serves as a source of energy and is a component of lipid transport and storage systems in

biological organisms.[8][14] The breakdown of triglycerides, a process called lipolysis, releases

glycerol and free fatty acids, which can then enter other metabolic pathways to generate

energy.[8][14]
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Caption: Overview of Triglyceride Metabolism.

Experimental Workflow: Tritridecanoin as an Internal
Standard
Due to its high purity and stability, tritridecanoin is often used as an internal standard in

analytical chromatography for the quantification of other lipids.[3] An internal standard is a
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compound added in a constant amount to samples, calibration standards, and blanks to correct

for variations in sample preparation and instrument response.[15][16]
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Caption: Workflow for using Tritridecanoin as an internal standard in GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 26536-12-9: Tritridecanoin | CymitQuimica [cymitquimica.com]

2. Tritridecanoin | C42H80O6 | CID 117811 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Glyceryl tritridecanoate =99 26536-12-9 [sigmaaldrich.com]

4. CAS Common Chemistry [commonchemistry.cas.org]

5. GSRS [gsrs.ncats.nih.gov]

6. bluetigerscientific.com [bluetigerscientific.com]

7. moleculardepot.com [moleculardepot.com]

8. Showing Compound Glycerol tritridecanoate (FDB003117) - FooDB [foodb.ca]

9. byjus.com [byjus.com]

10. chem.ucalgary.ca [chem.ucalgary.ca]

11. Melting point determination | Resource | RSC Education [edu.rsc.org]

12. jan.ucc.nau.edu [jan.ucc.nau.edu]

13. benchchem.com [benchchem.com]

14. Triglyceride Metabolism: Role in Disease and Regulation - Creative Proteomics [creative-
proteomics.com]

15. benchchem.com [benchchem.com]

16. Internal Standardization In Chromatography Explained | Internal Std
[scioninstruments.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical and
Physical Properties of Tritridecanoin]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b053317?utm_src=pdf-body-img
https://www.benchchem.com/product/b053317?utm_src=pdf-body
https://www.benchchem.com/product/b053317?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/26536-12-9/
https://pubchem.ncbi.nlm.nih.gov/compound/Tritridecanoin
https://www.sigmaaldrich.com/SG/en/product/sigma/t3882
https://commonchemistry.cas.org/detail?cas_rn=26536-12-9
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YN56Q9YH9J
https://bluetigerscientific.com/products/glyceryl-tritridecanoate
https://moleculardepot.com/product/glyceryl-tritridecanoate-2/
https://foodb.ca/compounds/FDB003117
https://byjus.com/chemistry/tests-of-oils-and-fats/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://edu.rsc.org/resources/melting-point-determination/1068.article
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_of_1_Tridecanol_in_Organic_and_Aqueous_Solvents.pdf
https://www.creative-proteomics.com/resource/triglyceride-metabolism-structure-regulation-diseases.htm
https://www.creative-proteomics.com/resource/triglyceride-metabolism-structure-regulation-diseases.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_1_Tridecanol_as_an_Internal_Standard_in_Analytical_Methods.pdf
https://scioninstruments.com/us/blog/internal-standards-what-are-they-how-do-i-choose-use-and-benefit-from-them/
https://scioninstruments.com/us/blog/internal-standards-what-are-they-how-do-i-choose-use-and-benefit-from-them/
https://www.benchchem.com/product/b053317#tritridecanoin-chemical-and-physical-properties
https://www.benchchem.com/product/b053317#tritridecanoin-chemical-and-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b053317#tritridecanoin-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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